Cas no 5496-33-3 (1H-Imidazole, 2-(4-bromophenyl)-4,5-diphenyl-)

• Product Name: 1H-Imidazole, 2-(4-bromophenyl)-4,5-diphenyl-
• CAS No: 5496-33-3
• MF: C₂₁H₁₅BrN₂
• MW: 375.261204004288
• CID: 353202
• PubChem ID: 1714260
• Update Time: 2025-04-19

1H-Imidazole, 2-(4-bromophenyl)-4,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(4-bromophenyl)-4,5-diphenyl-
• 2-(4-bromophenyl)-4,5-diphenyl-1H-imidazole
• 5496-33-3
• AKOS001709609
• Oprea1_082211
• DTXSID90364901
• 2-(4-bromophenyl)-4,5-diphenylimidazole
• CHEMBL84952
• 2-(4-Bromo-phenyl)-4,5-diphenyl-1H-imidazole
• BDBM50104371
• SCHEMBL11176392
• Oprea1_646790

• Inchi： 1S/C21H15BrN2/c22-18-13-11-17(12-14-18)21-23-19(15-7-3-1-4-8-15)20(24-21)16-9-5-2-6-10-16/h1-14H,(H,23,24)
• InChI Key： QQONDLJPUIDYFZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=C(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 374.04195
• Monoisotopic Mass: 374.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68